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Compound of Interest

Compound Name: Tetrahydrofuran

Cat. No.: B095107 Get Quote

An in-depth exploration of the chemical properties, synthesis, and applications of

Tetrahydrofuran (THF), with a focus on its role in research and drug development.

IUPAC Name: Oxolane[1][2] CAS Number: 109-99-9[1][2][3]

Introduction
Tetrahydrofuran (THF), with the chemical formula (CH₂)₄O, is a heterocyclic organic

compound classified as a cyclic ether.[1] It is a colorless, water-miscible organic liquid of low

viscosity at standard temperature and pressure.[1] Recognized for its moderate polarity and a

wide liquid range, THF stands out as a versatile aprotic solvent, capable of dissolving a broad

array of both nonpolar and polar chemical compounds.[1][4] Its utility is prominent in numerous

industrial and laboratory settings, serving as a precursor to polymers and as a solvent for

polyvinyl chloride (PVC) and in varnishes.[1] In the realm of drug discovery and pharmaceutical

research, THF is a pivotal solvent, facilitating a multitude of chemical reactions essential for the

synthesis of complex pharmaceutical compounds.[5][6]

Physicochemical Properties
THF's utility as a solvent and reagent is dictated by its distinct physical and chemical

characteristics. It is fully miscible with water and many organic solvents.[7][8] A summary of its

key quantitative properties is presented below.
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Property Value

Molecular Formula C₄H₈O[1][4]

Molar Mass 72.107 g·mol⁻¹[1]

Appearance Colorless liquid[1][4]

Density 0.8876 g/cm³ at 20 °C[1]

Melting Point -108.4 °C[1][4]

Boiling Point 66 °C[1][4]

Vapor Pressure 132 mmHg at 20 °C[1]

Refractive Index (n_D) 1.4073 at 20 °C[1]

Viscosity 0.48 cP at 25 °C[1]

Dielectric Constant 7.6[1][4]

Synthesis and Production
Annually, approximately 200,000 tonnes of tetrahydrofuran are produced.[1] The most

prevalent industrial method involves the acid-catalyzed dehydration of 1,4-butanediol.[1] Other

significant industrial routes include the oxidation of n-butane to crude maleic anhydride

followed by catalytic hydrogenation, and the hydroformylation of allyl alcohol followed by

hydrogenation to 1,4-butanediol.[1] THF can also be synthesized via the catalytic

hydrogenation of furan, a method that allows for its derivation from renewable resources like

certain sugars.[1]

Experimental Protocols
Synthesis of Tetrahydrofuran by Catalytic
Hydrogenation of Furan
This protocol details the laboratory-scale synthesis of THF from furan using a palladium

catalyst.

Materials:
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Pure furan

Palladous oxide (catalyst)

Hydrogen gas

Apparatus for catalytic reduction (pressure bottle)

Distillation apparatus

Procedure:

Catalyst Preparation (Palladous Oxide):This is a preparatory step for the catalyst and is often

done separately. A detailed procedure for preparing palladous oxide from palladium metal

using aqua regia and sodium nitrate is available in the literature.[1]

Reaction Setup: In the pressure bottle of a catalytic reduction apparatus, place 10 g of pure

furan and 0.2 g of palladous oxide.[1]

Hydrogenation: Purge the bottle with hydrogen gas and then apply an initial hydrogen

pressure of approximately 7 atmospheres (100 lb.).[1] The reduction reaction is exothermic

and should proceed smoothly after a brief induction period.[1]

Incremental Addition: After the initial reaction subsides, incrementally add more furan (e.g., in

20-30 g portions) and palladous oxide (0.2 g portions) to the reaction vessel, re-purging with

hydrogen and pressurizing after each addition until the reaction bottle is about two-thirds full.

[1]

Completion: To ensure the reaction goes to completion, add a final portion of palladous oxide

and continue shaking under hydrogen pressure until there is no more hydrogen uptake.[1]

Isolation and Purification: Allow the catalyst to settle. Decant the liquid THF through a filter

into a distillation flask.[1] The final product is purified by distillation, collecting the fraction that

boils at 64–66 °C.[1] The expected yield of redistilled tetrahydrofuran is between 90–93%.

[1]

Use of THF as a Solvent in a Grignard Reaction
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This protocol outlines the use of anhydrous THF as a solvent for the formation of a Grignard

reagent and its subsequent reaction with an aldehyde.

Materials:

Magnesium (Mg) turnings

1-bromobutane

An aldehyde (e.g., benzaldehyde)

Anhydrous Tetrahydrofuran (THF)

Nitrogen gas supply

Round-bottom flask with condenser and addition funnel

Saturated aqueous ammonium chloride (NH₄Cl) solution

Sodium sulfate (Na₂SO₄)

Ice bath

Procedure:

Apparatus Setup: Assemble a dry round-bottom flask equipped with a condenser, a magnetic

stirrer, and a nitrogen inlet. Ensure all glassware is thoroughly dried to prevent moisture

contamination.

Initiation: Place polished magnesium turnings in the flask and purge the system with nitrogen

gas for approximately 10 minutes.[9]

Grignard Reagent Formation: Via syringe, inject anhydrous THF into the flask, followed by

the slow addition of an equimolar amount of 1-bromobutane through a septum.[9] Stir the

mixture until all the magnesium has been consumed. The reaction is exothermic.

Reaction with Aldehyde: Cool the flask in an ice-water bath. Drop-wise, add the aldehyde to

the Grignard reagent solution over a period of 3 minutes and then allow the system to stir for
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3 hours.[9]

Workup: Transfer the reaction mixture to a separatory funnel. Quench the reaction by

washing it twice with a saturated aqueous solution of ammonium chloride.[9]

Extraction: Extract the aqueous layer with ether (or THF) multiple times.[9]

Drying and Isolation: Combine the organic layers, wash twice with distilled water, and then

dry over anhydrous sodium sulfate.[9] The solvent is then removed under vacuum via rotary

evaporation to yield the secondary alcohol product.[9]

Applications in Drug Development and Research
THF's excellent solvating properties for a wide range of organic compounds make it an

indispensable tool in the pharmaceutical industry.[5][10]

Reaction Medium: It serves as a critical reaction medium for synthesizing complex

pharmaceutical compounds and active pharmaceutical ingredients (APIs).[5][10] Its stability

and compatibility are particularly valuable in sensitive reactions like those involving Grignard

reagents and other organometallic chemistries.[6][10]

Purification: THF is extensively used in purification processes such as recrystallization and

chromatography (including thin-layer and gel permeation chromatography) to isolate and

purify APIs.[1][5]

Polymer Science: In polymer science, THF is used to dissolve polymers to determine their

molecular mass and is a key component in PVC adhesives.[1] It is also the monomer

polymerized to produce poly(tetramethylene ether) glycol (PTMEG), which is used to make

elastomeric fibers like Spandex.[4]

FDA-Approved Drugs: The tetrahydrofuran nucleus is a structural component in several

FDA-approved drugs, including Terazosin and Darunavir, highlighting its role in creating

pharmacologically active molecules.[11]

Safety and Handling
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Tetrahydrofuran is a highly flammable liquid and vapor. It is harmful if swallowed and can

cause serious eye and skin irritation, as well as respiratory irritation. It is also suspected of

causing cancer.

A significant hazard associated with THF is its tendency to form explosive peroxides upon

exposure to air and light.[7][8] Therefore, it should be stored in tightly closed containers, away

from heat, sparks, open flames, and other ignition sources. It is crucial to test for the presence

of peroxides before distilling THF and to always perform distillations in the presence of a

reducing agent.[5] Proper personal protective equipment, including gloves, safety goggles, and

respiratory protection, must be worn when handling THF.[7]

Visualized Workflow
The following diagram illustrates a typical laboratory workflow for the synthesis of

Tetrahydrofuran from Furan, followed by its purification for use as a high-purity solvent.

Workflow: Synthesis and Purification of Tetrahydrofuran

Synthesis Stage

Initial Workup Purification Stage Final Product

Furan
(Starting Material)

Catalytic Reduction
in Pressure Reactor

Palladous Oxide
(Catalyst) Catalyst SettlingReaction Mixture

Hydrogen Gas
(7 atm)

Decantation &
Filtration

Supernatant Crude THF Fractional Distillation
(64-66 °C)

High-Purity THF
(>99%)

Purified Product Storage under N₂

(Anhydrous Solvent)

Click to download full resolution via product page

Caption: Synthesis of THF via catalytic hydrogenation of furan and subsequent purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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